Cas no 52448-03-0 (m-Diallylbenzene)
m-Diallylbenzene structure
Product Name:m-Diallylbenzene
CAS No:52448-03-0
MF:C12H14
MW:158.239563465118
CID:936923
PubChem ID:22011144
Update Time:2024-11-02
m-Diallylbenzene Chemical and Physical Properties
Names and Identifiers
-
- m-Diallylbenzene
- 1,3-bis(prop-2-enyl)benzene
- DTXSID90621465
- 1,3-BIS(PROP-2-EN-1-YL)BENZENE
- 52448-03-0
- 1,3-Di(prop-2-en-1-yl)benzene
- 1,3-Diallylbenzene
-
- Inchi: InChI=1S/C12H14/c1-3-6-11-8-5-9-12(10-11)7-4-2/h3-5,8-10H,1-2,6-7H2
- InChI Key: VKRLAGBHJSNUSH-UHFFFAOYSA-N
- SMILES: C=CCC1=CC(=CC=C1)CC=C
Computed Properties
- Exact Mass: 158.11000
- Monoisotopic Mass: 158.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 3.14360
m-Diallylbenzene Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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